Cas no 93922-04-4 (Phenol,4-tetrapropylene-, barium salt (9CI))
93922-04-4 structure
Product Name:Phenol,4-tetrapropylene-, barium salt (9CI)
CAS No:93922-04-4
MF:C36H58BaO2
MW:660.171527385712
CID:808856
PubChem ID:18691692
Update Time:2025-04-19
Phenol,4-tetrapropylene-, barium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-tetrapropylene-, barium salt (9CI)
- barium 4-dodecylphenolate
- barium(2+),4-dodecylphenolate
- DTXSID50917058
- EINECS 300-141-0
- Barium bis(4-dodecylphenolate)
- SCHEMBL8168181
- NS00092117
- 93922-04-4
-
- Inchi: 1S/2C18H30O.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17;/h2*13-16,19H,2-12H2,1H3;/q;;+2/p-2
- InChI Key: ALOLCXGUQMXLCJ-UHFFFAOYSA-L
- SMILES: [Ba+2].[O-]C1C=CC(=CC=1)CCCCCCCCCCCC.[O-]C1C=CC(=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 660.348928g/mol
- Monoisotopic Mass: 660.348928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 39
- Rotatable Bond Count: 22
- Complexity: 182
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.1Ų
Phenol,4-tetrapropylene-, barium salt (9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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